Cas no 2097936-76-8 (5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride
• CAS No: 2097936-76-8
• MF: C₉H₁₂ClF₂N₃O
• MW: 251.660887718201
• CID: 5174031
• Update Time: 2025-07-20

5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C9H11F2N3O.ClH/c10-9(11)3-6(12-4-9)7-13-8(15-14-7)5-1-2-5;/h5-6,12H,1-4H2;1H
• InChI Key： YXFBCWBXJDKNEK-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2=NOC(C3CC3)=N2)C1)F.Cl

Additional information on 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride

Introduction to 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 2097936-76-8)

The compound 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride, identified by its CAS number 2097936-76-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The presence of a cyclopropyl group and a 4,4-difluoropyrrolidin-2-yl moiety in its core structure contributes to its distinctive chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, and 1,2,4-oxadiazole derivatives have emerged as a particularly valuable class of scaffolds. The oxadiazole ring system is known for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. In the case of 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride, the incorporation of the cyclopropyl group enhances its lipophilicity, which can improve membrane permeability and oral bioavailability. This feature is crucial for the development of effective pharmaceutical agents.

The 4,4-difluoropyrrolidin-2-yl substituent further contributes to the compound's complexity and functionality. Fluorine atoms are frequently employed in medicinal chemistry due to their ability to influence metabolic stability, binding affinity, and electronic properties. The dual fluorination in this moiety may confer additional advantages, such as increased metabolic resistance or enhanced interactions with biological targets. These structural elements collectively position 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride as a versatile candidate for further exploration.

In the realm of pharmaceutical research, the development of novel compounds often involves rigorous testing to evaluate their efficacy and safety profiles. Preliminary studies on 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride have demonstrated promising results in vitro. Its interaction with various biological targets suggests potential applications in areas such as anti-inflammatory therapy and anticancer research. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further investigation.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the ingenuity of modern drug design methodologies. The introduction of fluorinated pyrrolidines into the oxadiazole framework requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, facilitating their transition from laboratory research to clinical development.

One of the most compelling aspects of 5-Cyclopropyl-3-(4,4-difluoropyrrolidin-2-yl)-1,2,4-oxadiazole hydrochloride is its potential for structural optimization. By modifying specific functional groups or exploring alternative substitution patterns, researchers can fine-tune its biological activity. This flexibility is essential for developing drugs that are both effective and well-tolerated by patients. The compound serves as a foundation for generating a series of derivatives that may exhibit enhanced properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is critical for formulation development. Improved solubility often translates to better pharmacokinetic properties, including faster absorption and more predictable dosing regimens. These factors are integral to the successful translation of preclinical findings into clinical practice.

As research progresses，the applications of 5-Cyclopropyl-3-(4，4-difluoropyrrolidin - 2 - yl) - 1， 2， 4 - oxadiazole hydrochloride are expected to expand。 Collaborative efforts between academic institutions and pharmaceutical companies will be essential in unlocking its full potential。 The integration of computational modeling， high-throughput screening， and other modern techniques will accelerate the discovery process。

The future prospects for this compound are bright， with ongoing studies aimed at elucidating its mechanism of action and identifying new therapeutic indications。 Its unique structural features make it a valuable tool for investigating complex biological processes。 As our understanding of disease pathways evolves， so too will our ability to develop innovative treatments based on molecules like this one。